2-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrazine

• IUPAC Name: 2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrazine
• InChI: InChI=1S/C6H3F3N4/c7-6(8,9)5-11-4-3-10-1-2-13(4)12-5/h1-3H
• InChI Key: PODZNIVAQJSKBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC(=N2)C(F)(F)F)C=N1
• Molecular Formula: C6H3F3N4
• DSSTOX Substance ID: DTXSID80693873
• Molecular Weight: 188.11 g/mol
• CAS No.: 681249-56-9

Description

2-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrazine is a nitrogen-containing heterocyclic compound It is characterized by the presence of a trifluoromethyl group attached to a triazolo-pyrazine scaffold

Mechanism of Action

Target of Action

The primary target of 2-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrazine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, particularly the transition from the G1 phase to the S phase . Inhibition of CDK2 can lead to cell cycle arrest, making it an appealing target for cancer treatment .

Mode of Action

The compound interacts with its target, CDK2, by inhibiting its activity . This inhibition is achieved through the formation of strong hydrogen bonds between the compound and the active site of CDK2 . The presence of a trifluoromethyl group at the 2-position of the [1,2,4]triazolo[1,5-a]pyrimidine ring enhances the compound’s inhibitory activity .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, leading to cell cycle arrest . This can result in the induction of apoptosis within cells

Pharmacokinetics

Trifluoromethyl groups are often used in drug design to improve metabolic stability, increase lipophilicity, and enhance binding to target proteins .

Result of Action

The compound exhibits significant anti-tumor activity against various cancer cell lines . It has been shown to inhibit the growth of these cells, with IC50 values in the nanomolar range . The compound’s action results in significant alterations in cell cycle progression and the induction of apoptosis within cells .

Biochemical Analysis

Biochemical Properties

It is known that the presence of a trifluoromethyl group at the 2-position of the [1,2,4]triazolo[1,5-a]pyrazine ring can lead to increased drug activity

Cellular Effects

Some related compounds have shown antiproliferative activities against various cancer cell lines

Molecular Mechanism

According to docking simulations, some related compounds are able to interact with certain enzymes through strong hydrogen bonds

Preparation Methods

Synthetic Routes and Reaction Conditions

One of the methods for synthesizing 2-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrazine involves the reaction of enaminonitriles with benzohydrazides under microwave irradiation. This catalyst-free and additive-free method is eco-friendly and results in good-to-excellent yields . Another method involves the use of trifluoroacetimidoyl chlorides, hydrazine hydrate, and benzene-1,3,5-triyl triformate in a multi-component reaction .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale reactions under controlled conditions. For instance, a method includes adding ethanol and hydrazine hydrate, followed by the dropwise addition of 2-chloropyrazine. The reaction mixture is then heated, and trifluoroacetic anhydride is added. The mixture is refluxed, and the product is isolated through a series of purification steps .

Chemical Reactions Analysis

Types of Reactions

2-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the triazolo-pyrazine scaffold.

Substitution: The trifluoromethyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include trifluoroacetic anhydride, hydrazine hydrate, and various catalysts. Reaction conditions often involve controlled temperatures and pH levels to ensure the desired product is obtained .

Major Products

The major products formed from these reactions include various substituted triazolo-pyrazine derivatives, which can exhibit different biological and chemical properties .

Scientific Research Applications

2-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrazine has several scientific research applications:

Medicinal Chemistry: This compound is investigated for its potential as an antibacterial and anticancer agent

Biology: It is used in studies related to enzyme inhibition and molecular interactions.

Materials Science: The compound’s unique structure makes it suitable for developing new materials with specific properties.

Comparison with Similar Compounds

Similar Compounds

2-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine: This compound has a similar structure but with a pyrimidine ring instead of a pyrazine ring.

2-(Trifluoromethyl)-[1,2,4]thiadiazolo[1,5-a]pyridine: This compound contains a thiadiazole ring and exhibits different chemical properties.

Uniqueness

2-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrazine is unique due to its specific triazolo-pyrazine scaffold and the presence of a trifluoromethyl group. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications .

Synthesis routes and methods

Procedure details

A mixture of 2,2,2-trifluoro-N′-hydroxy-N-pyrazin-2-ylethanimidamide (10.5 g, 50.97 mmol, from Step B) and polyphosphoric acid (80 mL) was heated to 150° C. with stirring for 18 h. The solution was added to ice and neutralized by addition of ammonium hydroxide. The dark aqueous solution was extracted three times with ethyl acetate, washed with brine, and dried over anhydrous magnesium sulfate. Concentration followed by flash chromatography (50% then 100% ethyl acetate/hexane) afforded the title compound as a yellow solid.